Cas no 54619-29-3 (1-Propanol, 2-chloro-,1-(4-methylbenzenesulfonate))
54619-29-3 structure
Product Name:1-Propanol, 2-chloro-,1-(4-methylbenzenesulfonate)
CAS No:54619-29-3
MF:C10H13ClO3S
MW:248.726421117783
CID:376479
PubChem ID:108254
Update Time:2025-04-19
1-Propanol, 2-chloro-,1-(4-methylbenzenesulfonate) Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 2-chloro-,1-(4-methylbenzenesulfonate)
- 2-chloropropyl 4-methylbenzenesulfonate
- 2-chloropropyl toluene-4-sulphonate
- UNII-2H85W5CLE8
- SCHEMBL8312124
- 2H85W5CLE8
- DTXSID00969885
- 54619-29-3
- 2-Chloropropyl 4-methylbenzene-1-sulfonate
- DTCLMCCJGBPJJJ-UHFFFAOYSA-N
- EINECS 259-259-5
- 2-Chloro-1-propyl tosylate
- NS00057599
- 1-Propanol, 2-chloro-, 1-(4-methylbenzenesulfonate)
- Propyl 2-chloro-4-methylbenzenesulfonate
- 2-chloropropyl-p-toluenesulfonate
-
- Inchi: 1S/C10H13ClO3S/c1-8-3-5-10(6-4-8)15(12,13)14-7-9(2)11/h3-6,9H,7H2,1-2H3
- InChI Key: DTCLMCCJGBPJJJ-UHFFFAOYSA-N
- SMILES: ClC(C)COS(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 248.02749
- Monoisotopic Mass: 248.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.252
- Boiling Point: 386.3°C at 760 mmHg
- Flash Point: 187.4°C
- Refractive Index: 1.522
- PSA: 43.37
1-Propanol, 2-chloro-,1-(4-methylbenzenesulfonate) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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